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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B190793

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: (1R)-Chrysanthemolactone, a naturally occurring monoterpene lactone isolated
from various species of the Chrysanthemum plant, has emerged as a compound of interest
within the scientific community. While research is still in its nascent stages, this technical guide
aims to consolidate the currently available, albeit limited, scientific data on the potential
therapeutic applications of (1R)-Chrysanthemolactone. This document provides an overview
of its origin and chemical properties and endeavors to present the sparse biological activity
data in a structured format. It is important to note that a significant gap in the literature exists,
with a notable absence of detailed experimental protocols, quantitative data such as IC50
values, and elucidated signaling pathways specifically for this compound.

Introduction

(1R)-Chrysanthemolactone is a monoterpenoid compound, a class of secondary metabolites
prevalent in the plant kingdom and known for their diverse biological activities. It is primarily
isolated from the flowers of various Chrysanthemum species, which have a long history of use
in traditional medicine for treating a variety of ailments, including inflammatory conditions and
infections. The therapeutic potential of Chrysanthemum extracts is often attributed to their rich
phytochemical composition, which includes flavonoids, phenolic acids, and terpenoids like
(1R)-Chrysanthemolactone.

Physicochemical Properties
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Property Value Reference
Molecular Formula C10H1602 [1112]
Molecular Weight 168.23 g/mol [1][2]

(3aR,6S,6aS)-6-methyl-3-

methylidene-

IUPAC Name N/A
hexahydrocyclopenta[b]furan-
2-one

CAS Number 14087-70-8 [1]

Potential Therapeutic Applications: A Landscape of
Limited Data

Current scientific literature on the specific therapeutic applications of isolated (1R)-
Chrysanthemolactone is sparse. Much of the available research focuses on the bioactivity of
whole Chrysanthemum extracts, making it challenging to attribute specific effects to this
individual compound. General biological activities reported for Chrysanthemum extracts include
anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. However, the direct
contribution and mechanisms of (1R)-Chrysanthemolactone to these effects remain largely
uninvestigated.

Anti-Inflammatory Activity

Extracts from Chrysanthemum species have demonstrated anti-inflammatory effects in various
studies. These effects are often attributed to the inhibition of pro-inflammatory mediators. While
it is plausible that (1R)-Chrysanthemolactone contributes to this activity, there is a lack of
studies that have isolated this compound and tested its specific anti-inflammatory potential.
Consequently, no quantitative data, such as IC50 values for the inhibition of inflammatory
enzymes or cytokines, are available for (1R)-Chrysanthemolactone.

Anticancer Activity

Several studies have explored the cytotoxic effects of Chrysanthemum extracts against various
cancer cell lines. Terpenoids, as a class, are known to possess anticancer properties. However,
specific in vitro or in vivo studies investigating the anticancer activity of (1R)-
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Chrysanthemolactone are not readily found in the public domain. Therefore, no IC50 values
or data on its mechanism of action in cancer cells have been reported.

Antimicrobial Activity

Chrysanthemum extracts have been shown to possess activity against a range of microbial
pathogens. While some of the antimicrobial effects are attributed to the essential oil
components, the specific role of (1R)-Chrysanthemolactone has not been elucidated. There is
no available data from antimicrobial susceptibility testing, such as Minimum Inhibitory
Concentration (MIC) values, for this compound.

Experimental Protocols and Methodologies: A
Critical Gap

A significant limitation in the current body of research is the absence of detailed experimental
protocols for the biological evaluation of (1R)-Chrysanthemolactone. To facilitate future
research and ensure the reproducibility of findings, the following hypothetical experimental
workflows are proposed for investigating its potential therapeutic applications.

Proposed Workflow for Investigating Anti-Inflammatory
Activity

Caption: Proposed workflow for evaluating the anti-inflammatory potential of (1R)-
Chrysanthemolactone.

Proposed Workflow for Investigating Anticancer Activity

Caption: Proposed workflow for assessing the anticancer properties of (1R)-
Chrysanthemolactone.

Signaling Pathways: An Uncharted Territory

The molecular mechanisms and signaling pathways through which (1R)-
Chrysanthemolactone might exert its biological effects are currently unknown. Based on the
activities of other monoterpenoids, potential targets could include key inflammatory pathways
such as NF-kB and MAPK, or apoptosis-related pathways in the context of cancer. However,
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without experimental evidence, any depiction of signaling pathways would be purely
speculative.

Conclusion and Future Directions

In conclusion, the therapeutic potential of (1R)-Chrysanthemolactone remains a largely
unexplored area of research. While its presence in medicinally important Chrysanthemum
species suggests potential bioactivity, a significant body of focused research is required to
substantiate any therapeutic claims. Future studies should prioritize the isolation of pure (1R)-
Chrysanthemolactone and its systematic evaluation in a battery of in vitro and in vivo models
to determine its anti-inflammatory, anticancer, and antimicrobial properties. The elucidation of
its mechanism of action and the identification of its molecular targets will be crucial for its
potential development as a therapeutic agent. This technical guide highlights the current
knowledge gaps and provides a framework for future investigations into this promising natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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